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Compound of Interest

Compound Name: Cy2 (iodine)

Cat. No.: B15145559 Get Quote

This guide provides comprehensive safety protocols, handling procedures, and experimental

guidelines for Cy2 compounds, tailored for researchers, scientists, and drug development

professionals. Cy2 is a green-emitting fluorescent dye belonging to the cyanine family, widely

used in fluorescence microscopy, flow cytometry, and other fluorescence-based applications.[1]

Compound Properties
Cy2 and its derivatives are characterized by their specific spectral properties, which are crucial

for designing and executing fluorescence experiments.

Property Value References

Peak Excitation Wavelength 489 - 492 nm [1][2][3]

Peak Emission Wavelength 508 - 510 nm [2][3]

Molecular Weight (Typical NHS

Ester)
665 g/mol [3]

Molar Extinction Coefficient Up to 300,000 M⁻¹cm⁻¹ [4]

Common Reactive Form
N-hydroxysuccinimide (NHS)

ester
[5][6][7]

Solubility

Good water solubility; Soluble

in polar organic solvents like

DMSO and DMF

[4][5][8]
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Safety and Handling
The safety profile of Cy2 compounds can vary between suppliers and specific formulations. It is

imperative to consult the Safety Data Sheet (SDS) provided by the manufacturer for the

specific product in use.

Hazard Identification and Personal Protective Equipment
(PPE)
There is conflicting information in published Safety Data Sheets for Cy2 compounds. Some

sources classify Cy2 N-hydroxysuccinimidyl (NHS) ester as non-hazardous according to the

Globally Harmonized System (GHS), with no specific health, fire, or reactivity hazards noted.[6]

Conversely, other SDS documents for similar Cy2 minimal dye products state that the

compound is hazardous, being harmful if swallowed, inhaled, or in contact with skin, and may

cause allergic skin or respiratory reactions.[7]

Given this discrepancy, a cautious approach is recommended. The following PPE and handling

guidelines should be considered a minimum standard:
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Precaution Guideline References

General Handling
Always follow standard

laboratory safety procedures.
[6]

Engineering Controls

Use in a well-ventilated area. A

chemical fume hood is

recommended for handling the

powdered form or when

preparing stock solutions.

[7]

Eye Protection
Wear safety glasses or

goggles.
[9]

Hand Protection

Wear chemical-resistant

gloves. Double gloving is

recommended.

[7][9]

Skin and Body Protection
Wear a lab coat. Ensure skin is

not exposed.
[7][9]

Respiratory Protection

For powdered forms, if not

handled in a fume hood, wear

respiratory protection.

[7]

Hygiene

Wash hands thoroughly after

handling. Do not eat, drink, or

smoke in the work area.

Contaminated work clothing

should not be allowed out of

the workplace.

[7]

First Aid Measures
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Exposure Route First Aid Procedure References

Inhalation

Move to fresh air. If you feel

unwell or experience

respiratory symptoms, seek

medical attention.

[6][7]

Skin Contact

Wash with plenty of soap and

water. If skin irritation or a rash

occurs, seek medical attention.

Remove contaminated clothing

and wash before reuse.

[7]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses if present and

easy to do. Continue rinsing.

[6][7]

Ingestion

Rinse mouth. Call a poison

center or physician if you feel

unwell.

[7]

Storage and Stability
Proper storage is critical for maintaining the reactivity of Cy2 compounds, especially the amine-

reactive NHS esters.
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Condition Guideline References

Temperature Store at -20°C upon receipt. [5]

Light Protect from light. [5][10]

Moisture

Store in a desiccated

environment. NHS esters are

moisture-sensitive and can

hydrolyze, losing their

reactivity.

[5][10]

Handling Powder

Before opening, allow the vial

to warm to room temperature

to prevent moisture

condensation.

[10][11]

Stock Solutions

Prepare stock solutions in

anhydrous dimethyl sulfoxide

(DMSO) or dimethylformamide

(DMF). Aliquots in anhydrous

DMSO can be stored at -20°C

for up to two weeks. Aqueous

solutions of NHS esters are not

stable and should be used

immediately.

[12]

Experimental Protocols
The following sections provide detailed methodologies for common applications of Cy2 NHS

esters.

Preparation of Stock Solution
Bring the vial of Cy2 NHS ester to room temperature before opening.

Add a small volume of anhydrous DMSO to the vial to create a concentrated stock solution,

typically 10 mg/mL or 10 mM.
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Vortex briefly to ensure the dye is fully dissolved.

This stock solution should be used promptly or aliquoted and stored at -20°C, protected from

light and moisture, for no longer than two weeks.[12][13]

General Protocol for Protein (e.g., Antibody) Labeling
This protocol is a general guideline for labeling proteins with primary amines (e.g., lysine

residues).

Prepare the Protein:

The protein to be labeled must be in an amine-free buffer (e.g., phosphate-buffered saline

(PBS) or bicarbonate buffer). Avoid buffers containing Tris or glycine, as they will compete

for reaction with the NHS ester.[4]

The recommended pH for the labeling reaction is 8.5 ± 0.5. If necessary, adjust the pH

using 1 M sodium bicarbonate.[4]

The optimal protein concentration is between 2-10 mg/mL. Labeling efficiency is

significantly reduced at concentrations below 2 mg/mL.[4]

Perform the Conjugation Reaction:

Calculate the required volume of the Cy2 NHS ester stock solution. A 5- to 10-fold molar

excess of dye to protein is a common starting point for optimization.[10]

Add the calculated amount of the Cy2 stock solution to the protein solution while gently

stirring or vortexing.

Incubate the reaction for 1 hour at room temperature, protected from light.

Purify the Conjugate:

Separate the labeled protein from the unreacted dye using a size-exclusion

chromatography column, such as a Sephadex G-25 column.[4]

Prepare the column according to the manufacturer's instructions.
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Load the reaction mixture onto the column.

Elute with an appropriate buffer (e.g., PBS). The first colored fraction to elute will be the

Cy2-labeled protein. The smaller, unreacted dye molecules will elute later.

Combine the fractions containing the desired conjugate.

Visualized Workflows
Antibody Labeling and Purification Workflow
The following diagram illustrates the general workflow for labeling an antibody with a Cy2 NHS

ester and subsequent purification.
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Caption: Workflow for Cy2-NHS ester antibody conjugation.

Logical Flow for Safe Handling of Cy2 Powder
This diagram outlines the decision-making process for safely handling powdered Cy2

compounds.
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Caption: Safe handling procedure for powdered Cy2 compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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